Cas no 2228796-38-9 (1-(3-ethynylphenyl)-2-fluoroethan-1-ol)

• Product Name: 1-(3-ethynylphenyl)-2-fluoroethan-1-ol
• CAS No: 2228796-38-9
• MF: C₁₀H₉FO
• MW: 164.176266431808
• CID: 6381728
• PubChem ID: 165627801
• Update Time: 2025-06-11

1-(3-ethynylphenyl)-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethynylphenyl)-2-fluoroethan-1-ol
• EN300-1768952
• 2228796-38-9

• Inchi： 1S/C10H9FO/c1-2-8-4-3-5-9(6-8)10(12)7-11/h1,3-6,10,12H,7H2
• InChI Key： HETHNPJEIWMPBG-UHFFFAOYSA-N
• SMILES： FCC(C1C=CC=C(C#C)C=1)O

Computed Properties

• Exact Mass: 164.063743068g/mol
• Monoisotopic Mass: 164.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3-ethynylphenyl)-2-fluoroethan-1-ol

Introduction to 1-(3-ethynylphenyl)-2-fluoroethan-1-ol (CAS No. 2228796-38-9)

1-(3-ethynylphenyl)-2-fluoroethan-1-ol, identified by the chemical compound code CAS No. 2228796-38-9, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a unique structural motif combining an aryl group with a fluorinated aliphatic chain, exhibits promising properties that make it a valuable candidate for further research and development in drug discovery. The presence of both an ethynyl group and a fluorine atom introduces distinct electronic and steric characteristics, which can be leveraged to modulate biological activity.

The structural framework of 1-(3-ethynylphenyl)-2-fluoroethan-1-ol consists of a phenyl ring substituted at the 3-position with an ethynyl group, linked to a fluorinated ethyl alcohol moiety. This configuration suggests potential interactions with biological targets, including enzymes and receptors, due to the polar nature of the hydroxyl and fluorine substituents. The ethynyl group, being highly reactive, can participate in various chemical transformations such as Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of more complex derivatives. Meanwhile, the fluorine atom, known for its ability to enhance metabolic stability and binding affinity, adds another layer of tunability to the molecule.

In recent years, there has been growing interest in developing novel compounds that incorporate both fluorine and ethynyl functional groups due to their dual advantages in medicinal chemistry. Fluorinated compounds have been extensively studied for their role in improving pharmacokinetic properties, such as bioavailability and half-life, while ethynyl groups provide a versatile handle for further derivatization. The combination of these features in 1-(3-ethynylphenyl)-2-fluoroethan-1-ol positions it as a promising scaffold for exploring new therapeutic avenues.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting specific biological pathways. For instance, studies have shown that phenyl derivatives with electron-withdrawing groups can interact effectively with enzymes involved in inflammatory processes. The fluorine atom in 1-(3-ethynylphenyl)-2-fluoroethan-1-ol may enhance binding affinity by stabilizing transition states or by influencing hydrogen bonding interactions. Additionally, the ethynyl group can be used to link this core structure to other pharmacophores, creating hybrid molecules with enhanced activity.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 1-(3-ethynylphenyl)-2-fluoroethan-1-ol against large databases of biological targets. Machine learning models trained on experimental data can predict binding affinities and identify optimal modifications to improve drug-like properties. These computational tools have been instrumental in guiding experimental efforts toward high-value candidates. For example, virtual screening has identified derivatives of this compound that exhibit potent activity against kinases and other enzymes relevant to cancer therapy.

The synthesis of 1-(3-ethynylphenyl)-2-fluoroethan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the introduction of the ethynyl group via lithiation followed by coupling with a suitable electrophile, followed by fluorination at the terminal carbon of the ethyl chain. Advances in synthetic methodologies have made these transformations more accessible, allowing for rapid exploration of structural variations.

In addition to its potential as a drug candidate, 1-(3-ethynylphenyl)-2-fluoroethan-1-ol may find applications in materials science and agrochemicals due to its unique structural features. The combination of aromaticity, fluorine substitution, and reactive functional groups makes it a versatile building block for designing novel materials with tailored properties. For instance, fluorinated phenethyl alcohols have been explored as precursors for liquid crystals and organic semiconductors.

The pharmacological profile of 1-(3-ethynylphenyl)-2-fluoroethan-1-ol is still under investigation, but preliminary studies suggest promising activity in several disease models. In vitro assays have demonstrated interactions with enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are implicated in inflammation and pain signaling. Furthermore, animal models have shown potential therapeutic effects against chronic inflammatory conditions when treated with related compounds.

Future research directions for 1-(3-ethynylphenyl)-2-fluoroethan-1-ol include exploring its mechanism of action in greater detail and optimizing its pharmacokinetic properties through structure-based drug design. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical applications. The growing body of evidence supporting the utility of fluorinated ethynyl compounds makes this area an exciting frontier for innovation.

In conclusion,1-(3-ethynylphenyl)-2-fluoroethan-1-ol (CAS No. 2228796-38-9) represents a significant advancement in pharmaceutical chemistry with broad implications for drug discovery and development. Its unique structural features offer multiple opportunities for functionalization and optimization, making it a valuable asset for researchers seeking novel therapeutic solutions. As our understanding of molecular interactions continues to evolve,this compound is poised to play a pivotal role in shaping the future of medicine.